2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide

• IUPAC Name: 2-methoxy-N-[(1-thiophen-2-yltriazol-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13N5O2S/c1-21-14-11(4-2-6-15-14)13(20)16-8-10-9-19(18-17-10)12-5-3-7-22-12/h2-7,9H,8H2,1H3,(H,16,20)
• InChI Key: LALZFSJSDCULKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)NCC2=CN(N=N2)C3=CC=CS3
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods that require attention to detail and precision to ensure the purity of the final product.

Mechanism of Action

The compound’s pharmacokinetics , which include its absorption, distribution, metabolism, and excretion (ADME), would be influenced by factors such as its size, polarity, and the presence of functional groups .

The environment in which the compound acts, including the pH, temperature, and presence of other molecules, can affect its stability, efficacy, and mode of action. For example, a change in pH could potentially protonate or deprotonate the compound, altering its charge and therefore its interactions with other molecules .

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide in lab experiments is its potential as a therapeutic agent for various diseases. This compound has been found to exhibit anticancer, neuroprotective, and anti-inflammatory properties, making it a potential candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for the research of 2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide. One direction is the development of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is the investigation of this compound's potential as an antibacterial and antifungal agent. Further studies are also needed to determine the safety and efficacy of this compound in vivo and its potential as a drug candidate for various diseases.

Synthesis Methods

The synthesis of 2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide involves a series of chemical reactions that require specific reagents and conditions. The first step involves the reaction of 2-methoxynicotinoyl chloride with sodium azide in the presence of a copper catalyst to yield 2-methoxy-N-(azidomethyl)nicotinamide. In the second step, this intermediate is reacted with thiophen-2-yl acetylene in the presence of a palladium catalyst to yield the final product, 2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide. The purity of the final product is ensured by various techniques such as column chromatography and spectroscopic analysis.

Scientific Research Applications

2-methoxy-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)nicotinamide has potential applications in various scientific fields such as medicinal chemistry, drug discovery, and cancer research. This compound has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. It also has potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.